Cas no 2680791-25-5 (4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid)

4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core functionalized with acetamido, methylsulfanyl, and carboxylic acid groups. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of both electron-donating and electron-withdrawing substituents enhances its reactivity, enabling selective modifications. Its stability under standard conditions and compatibility with common organic solvents further facilitate its use in multistep synthesis. The compound’s well-defined molecular framework makes it valuable for structure-activity relationship studies in medicinal chemistry.

4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid structure

2680791-25-5 structure

Product Name:4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid

CAS No:2680791-25-5

MF:C₇H₈N₂O₃S₂

MW:232.280018806458

CID:5649431

PubChem ID:165907483

Update Time:2025-06-07

4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-28275685
- 2680791-25-5
- 4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
- 4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
- Inchi： 1S/C7H8N2O3S2/c1-3(10)8-5-4(6(11)12)14-7(9-5)13-2/h1-2H3,(H,8,10)(H,11,12)
- InChI Key： FNHDHJHSXFJBGX-UHFFFAOYSA-N
- SMILES： S1C(=NC(=C1C(=O)O)NC(C)=O)SC

Computed Properties

Exact Mass: 231.99763447g/mol
Monoisotopic Mass: 231.99763447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 133Å²

4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28275685-1g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5		1g	$541.0	2023-09-09
Enamine	EN300-28275685-5g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5		5g	$1572.0	2023-09-09
Enamine	EN300-28275685-10g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5		10g	$2331.0	2023-09-09
Enamine	EN300-28275685-0.05g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	0.05g	$455.0	2025-03-19
Enamine	EN300-28275685-0.1g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	0.1g	$476.0	2025-03-19
Enamine	EN300-28275685-0.25g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	0.25g	$498.0	2025-03-19
Enamine	EN300-28275685-0.5g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	0.5g	$520.0	2025-03-19
Enamine	EN300-28275685-1.0g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	1.0g	$541.0	2025-03-19
Enamine	EN300-28275685-2.5g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	2.5g	$1063.0	2025-03-19
Enamine	EN300-28275685-5.0g	4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid	2680791-25-5	95.0%	5.0g	$1572.0	2025-03-19